2-(1,4-Diazepan-1-yl)-N,N-dimethylacetamide dihydrochloride

• IUPAC Name: 2-(1,4-diazepan-1-yl)-N,N-dimethylacetamide;dihydrochloride
• InChI: InChI=1S/C9H19N3O.2ClH/c1-11(2)9(13)8-12-6-3-4-10-5-7-12;;/h10H,3-8H2,1-2H3;2*1H
• InChI Key: AAHNKXZKCWODJY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CN1CCCNCC1.Cl.Cl
• Molecular Formula: C9H21Cl2N3O
• Molecular Weight: 258.19 g/mol

Description

Molecular Structure Analysis

The InChI code for “2-(1,4-diazepan-1-yl)-N-ethylacetamide dihydrochloride” is 1S/C9H19N3O.2ClH/c1-2-11-9(13)8-12-6-3-4-10-5-7-12;;/h10H,2-8H2,1H3,(H,11,13);2*1H. For “2-(1,4-diazepan-1-yl)-N-methylacetamide dihydrochloride”, the InChI code is 1S/C8H17N3O.2ClH/c1-9-8(12)7-11-5-2-3-10-4-6-11;;/h10H,2-7H2,1H3,(H,9,12);2*1H. These codes provide a textual representation of the molecular structure.

Physical And Chemical Properties Analysis

The physical form of similar compounds “2-(1,4-diazepan-1-yl)-N-ethylacetamide dihydrochloride” and “2-(1,4-diazepan-1-yl)-N-methylacetamide dihydrochloride” is powder. They should be stored at room temperature.

Scientific Research Applications

Synthesis and Biological Significance of 1,4-Diazepines

1,4-Diazepines, including compounds related to "2-(1,4-Diazepan-1-yl)-N,N-dimethylacetamide dihydrochloride," have been extensively studied for their synthesis and biological activities. They exhibit a variety of biological activities, such as antipsychotic, anxiolytic, anthelmintic, anticonvulsant, antibacterial, antifungal, and anticancer properties. These activities underline their significant importance and potential application in the pharmaceutical industry. Research has focused on exploring synthetic routes, chemical reactions, and identifying derivatives with significant biological activities that could be beneficial for pharmaceutical applications (Rashid et al., 2019).

Environmental Aspects and Water Treatment

The environmental occurrence, fate, and transformation of benzodiazepine derivatives, a related category, have been investigated, highlighting the presence of these compounds in various water sources and their removal during water treatment processes. This research emphasizes the environmental impact of such compounds and the necessity for effective removal methods to ensure water safety and environmental protection (Kosjek et al., 2012).

Toxicology and Safety

The toxicological profile and safety of related compounds, such as acetamide and its derivatives, have been updated, providing critical information on the biological consequences of exposure. This research is essential for understanding the potential risks associated with the use of these chemicals and for developing safety guidelines and regulations to protect human health and the environment (Kennedy, 2001).

Safety and Hazards

For “2-(1,4-diazepan-1-yl)-N-ethylacetamide dihydrochloride”, the safety information includes hazard statements H302, H315, H319, H335, and precautionary statements P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501.

Synthesis routes and methods

Procedure details

prepared from [1,4]diazepane-1-carboxylic acid tert-butyl ester, chloroacetylchloride and dimethylamine in an analogous manner as described in example 15.